Cas no 439090-11-6 (cis-1-amino-3-(fluoromethyl)cyclobutane-1-carboxylic acid)

• Product Name: cis-1-amino-3-(fluoromethyl)cyclobutane-1-carboxylic acid
• CAS No: 439090-11-6
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• CID: 327255
• Update Time: 2025-05-20

cis-1-amino-3-(fluoromethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylicacid, 1-amino-3-(fluoromethyl)-, cis-
• Cyclobutanecarboxylic acid, 1-amino-3-(fluoromethyl)-, cis- (9CI)
• cis-1-Amino-3-(fluoromethyl)cyclobutanecarboxylic acid
• trans-1-Amino-3-(fluoromethyl)cyclobutanecarboxylic acid
• cis-1-amino-3-(fluoromethyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C6H10FNO2/c7-3-4-1-6(8,2-4)5(9)10/h4H,1-3,8H2,(H,9,10)
• InChI Key： POMHUWAQEADJGB-UHFFFAOYSA-N
• SMILES： FCC1CC(C(=O)O)(C1)N

Computed Properties

• Exact Mass: 147.07
• Monoisotopic Mass: 147.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on cis-1-amino-3-(fluoromethyl)cyclobutane-1-carboxylic acid

Cis-1-Amino-3-(Fluoromethyl)cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

Cis-1-amino-3-(fluoromethyl)cyclobutane-1-carboxylic acid, identified by the CAS number 439090-11-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with an amino group and a fluoromethyl group. The stereochemistry of the molecule, specifically the cis configuration, plays a crucial role in its chemical properties and biological activity.

The synthesis of cis-1-amino-3-(fluoromethyl)cyclobutane-1-carboxylic acid involves a series of carefully designed reactions to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, making it more suitable for applications in drug discovery and development. The use of chiral catalysts and ligands has been pivotal in achieving this level of control over the stereochemical outcome.

One of the most promising applications of cis-1-amino-3-(fluoromethyl)cyclobutane-1-carboxylic acid lies in its potential as a lead compound for developing new pharmaceutical agents. Studies have shown that this compound exhibits significant biological activity, particularly in modulating enzyme function and receptor binding. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, cis-1-amino-3-(fluoromethyl)cyclobutane-1-carboxylic acid has also been explored for its role in materials science. The cyclobutane ring structure provides unique mechanical properties, making it a candidate for developing advanced polymers and materials with tailored mechanical behavior. Recent studies have focused on incorporating this compound into polymer networks to enhance their elasticity and durability.

The fluoromethyl group present in the molecule introduces additional functionality, enhancing its versatility. Fluorinated compounds are known for their stability and lipophilicity, which are desirable properties in drug design. Recent research has also explored the use of this compound as a building block for constructing more complex molecular architectures, such as macrocycles and dendrimers.

From a structural perspective, cis-1-amino-3-(fluoromethyl)cyclobutane-1-carboxylic acid exhibits interesting conformational properties due to the strain inherent in the cyclobutane ring. This strain can influence both its chemical reactivity and biological interactions. Computational studies using molecular dynamics simulations have provided insights into how these conformational changes affect binding affinity to target proteins.

Moreover, the amino and carboxylic acid groups present in the molecule offer opportunities for further functionalization. These groups can be used to attach other moieties, such as targeting ligands or imaging agents, enabling the development of multifunctional molecules with diagnostic and therapeutic capabilities. This approach aligns with current trends in personalized medicine and nanotechnology.

Recent breakthroughs in analytical techniques have also contributed to our understanding of cis-1-amino-3-(fluoromethyl)cyclobutane-1-carboxylic acid's properties. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, have provided detailed insights into its molecular structure and stereochemistry. These techniques are essential for confirming the purity and identity of the compound during synthesis and characterization.

In conclusion, cis-1-amino-3-(fluoromethyl)cyclobutane-1-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and analytical techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is likely to remain at the forefront of scientific innovation.